Cas no 392243-35-5 (2,4-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 2,4-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 392243-35-5
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 6456433
• Update Time: 2025-10-28

2,4-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 2,4-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C17H15N3O3S/c1-22-12-8-9-13(14(10-12)23-2)15(21)18-17-20-19-16(24-17)11-6-4-3-5-7-11/h3-10H,1-2H3,(H,18,20,21)
• InChI Key： QDGSJTIKXOTKNH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2)S1)(=O)C1=CC=C(OC)C=C1OC

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• pka: 7.51±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide

Research Brief on 2,4-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide (CAS: 392243-35-5): Recent Advances and Applications

2,4-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide (CAS: 392243-35-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activities, and mechanisms of action, particularly in the context of cancer and infectious diseases. This research brief synthesizes the latest findings to provide a comprehensive overview of the compound's current status in scientific research.

The compound belongs to the thiadiazole class of heterocyclic compounds, which are known for their diverse pharmacological activities. Its molecular structure, characterized by a benzamide moiety linked to a phenyl-substituted thiadiazole ring, has been optimized for enhanced bioactivity and selectivity. Recent synthetic efforts have improved the yield and purity of 392243-35-5, enabling more robust preclinical evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

In vitro studies have demonstrated that 2,4-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide exhibits potent inhibitory effects on specific kinase pathways implicated in cancer cell proliferation. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its ability to selectively target PI3K/AKT/mTOR signaling, a critical pathway in many malignancies. Additionally, the compound has shown promising antimicrobial activity against drug-resistant bacterial strains, as evidenced by its efficacy in inhibiting bacterial topoisomerase IV.

Recent preclinical investigations have further explored the pharmacokinetic and pharmacodynamic properties of 392243-35-5. Animal models have revealed favorable bioavailability and tissue distribution profiles, with minimal off-target effects. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of active research. Computational modeling and structure-activity relationship (SAR) studies are being leveraged to design derivatives with improved therapeutic indices.

The compound's potential as a lead candidate for drug development is underscored by its multitarget activity and low toxicity in preliminary toxicity assays. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance 2,4-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide into clinical trials. Future research directions include elucidating its mechanisms of action at the molecular level and exploring its utility in combination therapies.

In conclusion, 392243-35-5 represents a promising scaffold for the development of novel therapeutics, particularly in oncology and infectious diseases. Continued interdisciplinary research will be essential to fully realize its clinical potential. This brief underscores the importance of ongoing innovation in chemical biology to address unmet medical needs.